Cas no 1805258-56-3 (2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile
• CAS No: 1805258-56-3
• MF: C₉H₇BrF₂N₂O
• MW: 277.065488100052
• CID: 4890425
• Update Time: 2025-10-29

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C9H7BrF2N2O/c10-3-7-8(15)5(1-2-13)6(4-14-7)9(11)12/h4,9,15H,1,3H2
• InChI Key： NMSIHROMOSEJHK-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(CC#N)C(C(F)F)=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile: A Comprehensive Overview

The compound with CAS No. 1805258-56-3, known as 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, which serves as a versatile scaffold for various functional groups. The presence of a bromomethyl group at position 2, a difluoromethyl group at position 5, a hydroxyl group at position 3, and an acetonitrile group at position 4 introduces a high degree of functional diversity, making it an intriguing subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The bromomethyl group in this compound is known to participate in various nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. Similarly, the difluoromethyl group contributes to the molecule's electronic properties, enhancing its potential as a ligand in coordination chemistry or as a component in advanced materials.

The hydroxyl group at position 3 introduces hydrophilicity to the molecule, which can be advantageous in medicinal chemistry for improving solubility and bioavailability. Meanwhile, the acetonitrile group at position 4 adds electron-withdrawing character to the pyridine ring, further modulating the molecule's reactivity and pharmacokinetic profile. These features collectively make 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile a promising candidate for exploring new chemical entities with tailored properties.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions. The incorporation of the bromomethyl group typically involves alkylation or substitution reactions using appropriate bromoalkanes as precursors. The difluoromethylation step may utilize reagents such as difluorocarbene or other fluorinating agents under controlled conditions. The hydroxylation and acetonitrilation steps are often achieved through oxidation or nucleophilic substitution reactions, respectively.

Recent advancements in catalytic methods have further streamlined the synthesis of such complex molecules. For instance, transition-metal-catalyzed cross-coupling reactions have enabled more efficient assembly of multi-functionalized pyridines like this compound. These methods not only enhance yield and selectivity but also reduce reaction times and environmental impact, aligning with green chemistry principles.

In terms of applications, 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile has shown potential in several areas. In medicinal chemistry, its structural versatility makes it suitable for designing inhibitors targeting specific enzymes or receptors. For example, preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer pathways.

Additionally, the presence of multiple functional groups allows for further derivatization to explore additional biological activities or optimize pharmacokinetic properties. This compound could also serve as a building block for constructing more complex molecules with enhanced functionality.

From an environmental standpoint, understanding the fate and transport of such compounds is crucial for assessing their ecological impact. Recent research has focused on evaluating the degradation pathways of similar pyridine derivatives under various environmental conditions. Insights from these studies can inform strategies for minimizing adverse effects while maximizing beneficial applications.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-4-acetonitrile (CAS No. 1805258-56-3) represents a fascinating example of how functionalization can expand the utility of pyridine derivatives. With ongoing advancements in synthetic methodologies and an increasing demand for innovative chemical entities across industries, this compound is poised to play a significant role in future research and development endeavors.